4-cyclopentylPiperidine
Description
4-cyclopentylPiperidine is a chemical compound with the CAS Number: 1510897-65-0 . It is also known as 4-cyclopentylpiperidine-4-carbonitrile . The IUPAC name for this compound is 4-cyclopentylpiperidine-4-carbonitrile .
Synthesis Analysis
The synthesis of piperidine derivatives, which would include 4-cyclopentylPiperidine, has been a topic of research in recent years . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of 4-cyclopentylPiperidine can be analyzed using various tools and techniques . These tools can provide insights into the interaction of the molecule with other substances and its behavior under different conditions.Chemical Reactions Analysis
The chemical reactions involving 4-cyclopentylPiperidine can be analyzed using various techniques . These techniques can provide insights into the reactivity of the molecule and its behavior in different chemical environments.Physical And Chemical Properties Analysis
The physical and chemical properties of 4-cyclopentylPiperidine can be analyzed using various techniques . These techniques can provide insights into the behavior of the molecule under different conditions and its interactions with other substances.Scientific Research Applications
- 4-cyclopentylpiperidine derivatives have been investigated as potential anticancer agents. These compounds exhibit promising activity against tumor cells by targeting specific receptors or initiating apoptosis pathways .
- The piperidine scaffold, including 4-cyclopentylpiperidine, has been studied for its antiviral properties. These derivatives may play a role in combating influenza infections .
- Some piperidine derivatives, including 4-cyclopentylpiperidine, exhibit analgesic properties. Researchers are investigating their effectiveness in managing neuropathic pain .
- Although not directly linked to 4-cyclopentylpiperidine, other piperidine derivatives are used in drugs for Alzheimer’s disease therapy. These compounds target cholinergic pathways and cognitive function .
Cancer Therapy
Anti-Influenza Agents
Analgesics (Pain Relief)
Alzheimer’s Disease Therapy
properties
IUPAC Name |
4-cyclopentylpiperidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N/c1-2-4-9(3-1)10-5-7-11-8-6-10/h9-11H,1-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIRPDCXAJWUFOK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2CCNCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopentylPiperidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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